Cas no 1421311-88-7 (ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 1421311-88-7
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• CID: 5576671
• Update Time: 2025-06-13

ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 6-(2-fluorophenyl)-2,3-dihydro-3-oxo-, ethyl ester
• ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate

• Inchi： 1S/C13H11FN2O3/c1-2-19-13(18)9-7-11(15-16-12(9)17)8-5-3-4-6-10(8)14/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： RJVCKLCFOGQPMI-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=CC=C2F)C=C1C(OCC)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 9.73±0.60(Predicted)

Additional information on ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate

Professional Introduction to Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 1421311-88-7)

Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate, identified by its CAS number 1421311-88-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine substituent at the 2-position of the phenyl ring and the carboxylate functionality, contribute to its unique chemical and pharmacological properties.

The synthesis of Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and esterification. The fluorine atom in the phenyl ring enhances the metabolic stability and binding affinity of the compound, making it a valuable scaffold for drug design. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in preclinical studies.

One of the most compelling aspects of Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate is its potential as an intermediate in the development of novel therapeutic agents. Studies have shown that dihydropyridazine derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The fluorine-substituted derivative is particularly noteworthy for its enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes.

In recent years, there has been growing interest in exploring the pharmacological properties of fluorinated heterocyclic compounds. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic profiles, leading to improved efficacy and reduced side effects. Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate exemplifies this trend, as it combines the structural advantages of dihydropyridazines with the functional benefits of fluorine substitution.

Research has demonstrated that this compound interacts with various biological targets, including enzymes and receptors involved in critical cellular processes. For instance, studies have suggested that it may inhibit certain kinases and transcription factors, which are implicated in cancer progression and inflammation. The ability to modulate these targets makes Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate a promising candidate for further investigation in oncology and immunology.

The development of novel drug candidates often requires a thorough understanding of their chemical properties and interactions. Computational modeling and high-throughput screening techniques have been instrumental in evaluating the potential of Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate. These methods allow researchers to predict binding affinities, metabolic stability, and other key parameters before moving into costly and time-consuming experimental validation.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can lead to improved pharmacological properties such as increased lipophilicity, reduced polarity, and enhanced binding interactions with biological targets. In the case of Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate, the fluorine atom at the 2-position of the phenyl ring plays a crucial role in optimizing its biological activity.

Preclinical studies have provided valuable insights into the safety and efficacy profile of this compound. Animal models have shown that it exhibits low toxicity at therapeutic doses while maintaining significant biological activity. These findings support its potential as a lead compound for further development into a new generation of pharmaceuticals.

The future direction for research on Ethyl 6-(2-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate includes exploring its mechanism of action in greater detail and identifying potential off-target effects. Additionally, efforts are underway to optimize its chemical structure for improved pharmacokinetic properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory discoveries into clinical applications.

The broader significance of this compound lies in its contribution to the ongoing effort to develop safer and more effective treatments for various diseases. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery process and bring innovative therapies to patients who need them most.